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Compound of Interest

Compound Name: Antibiotic PF 1052

Cat. No.: B605518 Get Quote

A comprehensive search for an antibiotic with the specific molecular formula C26H39NO4 did

not yield a well-documented, recognized compound within publicly available scientific literature

and databases. While the query sought an in-depth technical guide on such a molecule, the

initial and crucial step of identifying the subject compound proved to be a significant challenge.

The search for antibiotics often leads to well-characterized families of molecules. For instance,

extensive information is available for the penicillin family of antibiotics. However, these

compounds possess distinctly different molecular formulas. For example:

Amoxicillin, a widely used antibiotic, has a molecular formula of C16H19N3O5S.[1][2]

Penicillin G, a foundational antibiotic, has a molecular formula of C16H18N2O4S.[3][4]

Azidocillin, a semi-synthetic penicillin, has a molecular formula of C16H17N5O4S.[5]

As is evident, the atomic composition of these representative antibiotics differs significantly

from the requested C26H39NO4.

Due to the inability to identify a specific antibiotic with the provided molecular formula, it is not

feasible to construct the requested in-depth technical guide. The core requirements of providing

quantitative data, detailed experimental protocols, and visualizations of signaling pathways are

contingent upon the existence of a known compound and its associated body of research.
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Should a specific name or a different molecular formula for an antibiotic of interest be provided,

a comprehensive technical guide can be generated, adhering to the detailed requirements for

data presentation, experimental methodologies, and visual diagrams as initially requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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